Cas no 878743-65-8 (Benzeneacetyl chloride, 3-bromo-α,α-dimethyl-)

• Product Name: Benzeneacetyl chloride, 3-bromo-α,α-dimethyl-
• CAS No: 878743-65-8
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• CID: 2139562
• Update Time: 2023-11-18

Benzeneacetyl chloride, 3-bromo-α,α-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)-2-methylpropanoic acid chloride
• Benzeneacetyl chloride, 3-bromo-alpha,alpha-dimethyl-
• CID 87598651
• Benzeneacetyl chloride, 3-bromo-α,α-dimethyl-

• Inchi： 1S/C10H10BrClO/c1-10(2,9(12)13)7-4-3-5-8(11)6-7/h3-6H,1-2H3
• InChI Key： KDRZGSYBRCSWEE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(=O)Cl)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.446±0.06 g/cm3(Predicted)
• Boiling Point: 281.2±23.0 °C(Predicted)